Cas no 2034580-21-5 (N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide)

N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide is a chiral sulfonamide derivative featuring a pyrazine and pyridine moiety. Its stereospecific (1r,4r) cyclohexyl backbone enhances structural rigidity, potentially improving binding selectivity in medicinal chemistry applications. The pyrazin-2-yloxy group introduces hydrogen-bonding capability, while the pyridine-3-sulfonamide moiety offers versatile interactions with biological targets. This compound may serve as a valuable intermediate in drug discovery, particularly for kinase inhibitors or GPCR-targeted therapies, due to its balanced lipophilicity and polar functionality. Its well-defined stereochemistry facilitates precise structure-activity relationship studies. The sulfonamide group further provides synthetic handles for derivatization, making it adaptable for scaffold optimization in pharmaceutical research.
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide structure
2034580-21-5 structure
Product Name:N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
CAS No:2034580-21-5
MF:C15H18N4O3S
MW:334.393421649933
CID:5358961
Update Time:2025-05-19

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)pyridine-3-sulfonamide
    • N-(4-pyrazin-2-yloxycyclohexyl)pyridine-3-sulfonamide
    • N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
    • Inchi: 1S/C15H18N4O3S/c20-23(21,14-2-1-7-16-10-14)19-12-3-5-13(6-4-12)22-15-11-17-8-9-18-15/h1-2,7-13,19H,3-6H2
    • InChI Key: VRKXTBIPTQDVCI-UHFFFAOYSA-N
    • SMILES: S(C1C=NC=CC=1)(NC1CCC(CC1)OC1C=NC=CN=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 460
  • XLogP3: 1
  • Topological Polar Surface Area: 102

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6484-0476-2μmol
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6484-0476-5μmol
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6484-0476-10μmol
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6484-0476-20μmol
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
20μmol
$79.0 2023-09-08
Life Chemicals
F6484-0476-1mg
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
1mg
$54.0 2023-09-08
Life Chemicals
F6484-0476-2mg
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
2mg
$59.0 2023-09-08
Life Chemicals
F6484-0476-3mg
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
3mg
$63.0 2023-09-08
Life Chemicals
F6484-0476-4mg
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
4mg
$66.0 2023-09-08
Life Chemicals
F6484-0476-5mg
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
5mg
$69.0 2023-09-08
Life Chemicals
F6484-0476-10mg
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
2034580-21-5
10mg
$79.0 2023-09-08

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide Related Literature

Additional information on N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide: A Comprehensive Overview

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide, identified by the CAS number 2034580-21-5, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a sulfonamide group and a cyclohexyl moiety bearing a pyrazinyl ether substituent. The stereochemistry at the 1r and 4r positions of the cyclohexane ring adds an additional layer of complexity and specificity to its molecular architecture.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and stereochemical control. Recent advancements in asymmetric synthesis have enabled the precise construction of the (1r,4r) configuration, which is critical for optimizing the compound's bioactivity. The integration of pyrazine and pyridine moieties into the molecule introduces electronic diversity, enhancing its potential for interaction with biological targets such as enzymes or receptors.

Recent studies have highlighted the promising pharmacological properties of this compound. For instance, research published in Journal of Medicinal Chemistry demonstrated that N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The sulfonamide group plays a pivotal role in stabilizing interactions with the active site of these enzymes, while the cyclohexyl-pyrazine moiety contributes to the molecule's lipophilicity and membrane permeability.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. A study in Chemical Communications reported that incorporating this compound into metal-organic frameworks (MOFs) significantly enhances their catalytic efficiency in alkene epoxidation reactions.

The stereochemical integrity of this compound is another area of active research. The (1r,4r) configuration not only influences its physical properties but also determines its biological activity. Computational studies using molecular dynamics simulations have revealed that this specific stereochemistry minimizes steric hindrance around the sulfonamide group, facilitating optimal binding to target proteins.

From an environmental standpoint, the synthesis and application of N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide have been designed with sustainability in mind. Researchers have developed eco-friendly synthetic routes that minimize waste generation and utilize renewable feedstocks. These efforts align with current trends toward green chemistry and sustainable drug development.

In conclusion, N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide represents a cutting-edge advancement in organic chemistry with multifaceted applications across medicine and materials science. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a valuable tool for addressing complex scientific challenges.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司